Cas no 1197-10-0 (6-(Hydroxymethyl)picolinic acid)

• Product name: 6-(Hydroxymethyl)picolinic acid
• CAS No: 1197-10-0
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD09032021
• CID: 134562
• PubChem ID: 11789404

6-(Hydroxymethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Hydroxymethyl)picolinic acid
• 2-Pyridinecarboxylicacid, 6-(hydroxymethyl)-
• 6-(Hydroxymethyl)pyridine-2-carboxylic acid
• 6-HYDROXYMETHYL-PYRIDINE-2-CARBOXYLIC ACID
• 2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-
• 6-Hydroxymethyl-pyridine-2-carboxyl
• 6-hydroxymethylpicolinic acid
• SWQMSUWYOLDNBU-UHFFFAOYSA-N
• SBB052877
• 2-Carboxy-6-(hydroxymethyl)pyridine
• EN001550
• AB00
• TS-02031
• MFCD09032021
• DS-0544
• 2-Pyridinecarboxylicacid,6-(hydroxymethyl)-
• EN300-148780
• A892479
• FT-0651281
• AC-20723
• J-004180
• SCHEMBL347912
• 1197-10-0
• AKOS006288879
• J-518795
• CS-W022435
• L-Lysinebase
• DTXSID80472746
• AM20061814
• 2-Pyridinecarboxylic acid, 6-hydroxymethyl-

• MDL： MFCD09032021
• Inchi： 1S/C7H7NO3/c9-4-5-2-1-3-6(8-5)7(10)11/h1-3,9H,4H2,(H,10,11)
• InChI Key： SWQMSUWYOLDNBU-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C1C([H])=C([H])C([H])=C(C(=O)O[H])N=1

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.4
• Tautomer Count: nothing

Experimental Properties

• Density: 1.405
• Boiling Point: 381.235 °C at 760 mmHg
• Flash Point: 381.235 °C at 760 mmHg
• Refractive Index: 1.609
• PSA: 70.42000
• LogP: 0.27210

6-(Hydroxymethyl)picolinic acid Security Information

• HazardClass：IRRITANT

6-(Hydroxymethyl)picolinic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(Hydroxymethyl)picolinic acid

Comprehensive Overview of 6-(Hydroxymethyl)picolinic acid (CAS No. 1197-10-0): Properties, Applications, and Industry Insights

6-(Hydroxymethyl)picolinic acid (CAS No. 1197-10-0) is a versatile organic compound gaining significant attention in pharmaceutical, agrochemical, and material science research. As a derivative of picolinic acid, this molecule features a hydroxymethyl group at the 6-position, enhancing its reactivity and functional utility. The compound's unique structure, combining a pyridine ring with both carboxylic acid and hydroxymethyl functionalities, makes it a valuable intermediate for synthesizing complex molecules.

Recent trends in green chemistry and sustainable synthesis have spurred interest in 6-(Hydroxymethyl)picolinic acid due to its potential as a bio-based building block. Researchers are exploring its role in metal-chelating agents, biodegradable polymers, and catalysts, aligning with the global push toward environmentally friendly alternatives. The compound's ability to form stable complexes with transition metals has particular relevance in nutrient supplementation and industrial catalysis applications.

From a synthetic perspective, 1197-10-0 offers multiple reactive sites for selective functionalization. The hydroxymethyl group can undergo oxidation, esterification, or etherification, while the carboxylic acid moiety enables amidation or decarboxylation pathways. This versatility answers frequent search queries about "modifying picolinic acid derivatives" and "heterocyclic compound applications" in organic synthesis forums.

In pharmaceutical contexts, 6-(Hydroxymethyl)picolinic acid serves as a precursor for bioactive molecules with potential antimicrobial and anti-inflammatory properties. Its structural similarity to natural metabolites makes it valuable for drug design, particularly in developing enzyme inhibitors and receptor modulators. These applications correlate with growing public interest in "novel antibiotic development" and "targeted therapeutics" as search trends.

Analytical characterization of CAS 1197-10-0 typically involves HPLC purification, NMR spectroscopy, and mass spectrometry to ensure purity for research applications. The compound's solubility profile (soluble in polar organic solvents but limited in water) and thermal stability (decomposition above 200°C) are frequently documented parameters that address common technical questions about "handling hydroxymethyl heterocycles".

The commercial availability of 6-(Hydroxymethyl)picolinic acid has expanded with increasing demand from contract research organizations and academic laboratories. Suppliers often highlight its use in high-throughput screening libraries and combinatorial chemistry, responding to market needs for diverse chemical building blocks. Quality specifications typically require ≥95% purity by HPLC, with stringent controls for heavy metal content and residual solvents.

Emerging applications in coordination chemistry demonstrate the compound's utility in creating luminescent materials and molecular sensors. Its ability to form ternary complexes with lanthanides has potential implications for optical devices and bioimaging probes, topics generating substantial scientific literature and patent activity. This aligns with industry searches for "functional picolinate derivatives" and "advanced material precursors".

From a regulatory standpoint, 1197-10-0 is generally regarded as non-hazardous under standard handling conditions, though proper laboratory safety protocols should always be followed. Material Safety Data Sheets (MSDS) recommend using personal protective equipment and working in well-ventilated areas, addressing common workplace safety queries about "handling carboxylic acid derivatives".

The future outlook for 6-(Hydroxymethyl)picolinic acid appears promising, particularly in bioconjugation chemistry and smart material development. As research continues to uncover new applications, this compound will likely maintain its status as a valuable tool for chemists exploring the intersection of heterocyclic chemistry and functional materials.